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The solubility of Dapsone varies significantly with the solvent and temperature. The table below summarizes

key quantitative data.

Solvent or System Solubility Temperature Notes Source

Pure Water 0.208 25°C -- [1]
mg/mL

Pure Water 0.284 Not specified  -- [2]
mg/mL

Methanol:RO Water (75:25)  Soluble Room Temp. Used for UV analysis at 260 [3]

nm

Organic Solvents (e.qg., Highly Room Temp. Suitable for stock solutions [4] [5]

DMSO) Soluble

Acetonitrile/Water (KH2POa4  Soluble 40 °C Mobile phase for stability- [2]

buffer) (HPLC) indicating assay

The experimental workflow for determining solubility using the shake-flask method is outlined below. This

method is considered a gold standard for obtaining thermodynamic solubility data.
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Weigh excess Dapsone

'

Add to solvent in test tube

:

Incubate in orbital shaker
(24 hours, controlled temperature)

l

Filter solution
(0.22 pm PTFE filter, pre-heated)

'

Dilute filtrate with methanol

l

Spectrophotometric analysis
(A =295 nm)

Click to download full resolution via product page

Key steps in the protocol include [5]:

e Calibration Curve: Prepare a stock solution of Dapsone in methanol and dilute it to create standards.
Measure absorbance at 295 nm to create a linear regression equation.

e Equilibration: Incubate saturated solutions for 24 hours in an orbital shaker at a controlled
temperature (e.g., from 298.15 K to 313.15 K).

o Sample Handling: Pre-heat all equipment to prevent precipitation. Filter the saturated solution
immediately after equilibration.
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e Analysis: Dilute the filtrate with methanol and measure concentration against the calibration curve.

Dapsone Stability Profiles and Analytical Methods

Dapsone's stability is highly dependent on the formulation and storage conditions, especially in liquid form.

Formulation Storage Condition Stability Duration (Shelf Life) Source

| Extemporaneous Suspension (in Oral Mix SF) | Refrigerated (5°C) | >90 days (>93.5% potency) | [2] | |
Extemporaneous Suspension (in Oral Mix SF) | Room Temperature (25°C) | ~7 days (<85.7% potency) | [2] |
| Extemporaneous Suspension (from tablets) | Refrigerated (4°C) | 230.76 days (predicted) | [1] | |
Extemporaneous Suspension (from tablets) | Room Temperature (25°C) | 31.67 days (predicted) | [1] |

A high-performance liquid chromatography (HPLC) method is typically used for stability testing. The

workflow is as follows:

Sample Preparation
(Dilute with methanol,
vortex, centrifuge)

\ 4

HPLC System Setup

/ HPLC Setup Details

Column: Kinetex XB-C18 Mobile Phase:
(4.6 x 100 mm, 5 um) Acetonitrile / 10mM KH2PQOa4 (12:88)

T ] ey

Chromatographic Separation Column Oven: 40°C Detector: PDA, 290 nm
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Key aspects of the stability-indicating HPL.C method are [2]:

e Sample Preparation: Suspend the formulation, then dilute with methanol, vortex, and centrifuge.
Further dilute the supernatant with a mix of acetonitrile and water.

e Chromatography: Use an isocratic mobile phase of acetonitrile and aqueous KH2POa4 (10 mmol/L) in
a 12:88 ratio. The Dapsone peak typically elutes at about 7.1 minutes.

e Method Validation: The method is "stability-indicating,” meaning it can distinguish Dapsone from its
degradation products. Forced degradation studies (using acid, base, oxidant) confirm this specificity.

Research Implications and Key Gaps

e Dapsone-13C12 as a Tracer: The primary use of Dapsone-13C12 is as an internal standard for
quantitative analysis using techniques like LC-MS and GC-MS [6]. Its physicochemical properties,
including solubility and stability, are expected to be nearly identical to unlabeled Dapsone.

o Critical Data Gap: No specific studies on the solubility or stability of the 13C12-labeled molecule
were identified. The information provided here for unlabeled Dapsone is your best reference.

¢ Stability Consideration: Dapsone is prone to degradation in liquid suspensions, especially at room
temperature. For long-term stability, refrigeration is critical, and the choice of suspending agent
(e.g., Oral Mix SF vs. Oral Mix) can significantly impact shelf-life [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b14392299#dapsone-13c12-

solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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